Ethyl 2,3-difluoro-4-(methylthio)benzoate

• IUPAC Name: ethyl 2,3-difluoro-4-methylsulfanylbenzoate
• InChI: InChI=1S/C10H10F2O2S/c1-3-14-10(13)6-4-5-7(15-2)9(12)8(6)11/h4-5H,3H2,1-2H3
• InChI Key: HRYZWGMLYHVFPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(C=C1)SC)F)F
• Molecular Formula: C10H10F2O2S
• Molecular Weight: 232.25 g/mol

Description

Ethyl 2,3-difluoro-4-(methylthio)benzoate is a chemical compound with the molecular formula C10H10F2O2S and a molecular weight of 232.25. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H10F2O2S/c1-3-14-10(13)6-4-5-7(15-2)9(12)8(6)11/h4-5H,3H2,1-2H3. This code provides a specific description of the molecule’s structure, including the arrangement of atoms and bonds.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. More detailed physical and chemical properties might be available in its Material Safety Data Sheet (MSDS).

Scientific Research Applications

Ethyl 2,3-difluoro-4-(methylthio)benzoate has a variety of scientific research applications. It is used as a reagent in the synthesis of various compounds, such as 2,3-difluoro-4-methylthiobenzaldehyde, 2,3-difluoro-4-methylthiobenzyl alcohol, and 2,3-difluoro-4-methylthiobenzamide. It is also used as a catalyst in the synthesis of various compounds, such as 4-methylthiobenzyl alcohol. In addition, it is used as a starting material in the synthesis of various compounds, such as 2,3-difluoro-4-methylthiophenol and 2,3-difluoro-4-methylthioacetic acid.

Mechanism of Action

The mechanism of action of ethyl 2,3-difluoro-4-(methylthio)benzoate is not yet fully understood. However, it is believed to act as an inhibitor of the enzyme cytochrome P450 2A6, which is involved in the metabolism of many drugs and other compounds. In addition, it is thought to act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed to have anti-inflammatory and anti-allergic properties, as well as to inhibit the metabolism of certain drugs. In addition, it is thought to have antioxidant and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 2,3-difluoro-4-(methylthio)benzoate in laboratory experiments include its low cost, its wide availability, and its ease of synthesis. Additionally, it is a relatively stable compound, making it suitable for use in a variety of experiments. The main limitation of using this compound in laboratory experiments is its low solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are a number of potential future directions for research involving ethyl 2,3-difluoro-4-(methylthio)benzoate. These include further research into its mechanism of action, its biochemical and physiological effects, and its potential therapeutic applications. Additionally, further research could be conducted into its potential as a starting material in the synthesis of various compounds, as well as its potential use as a catalyst or reagent in various reactions. Finally, further research could be conducted into its potential as an antioxidant, as well as its potential uses in the food industry.

Synthesis Methods

The synthesis of ethyl 2,3-difluoro-4-(methylthio)benzoate can be achieved through a two-step reaction. The first step involves the reaction of 4-methylthiobenzoic acid with ethyl bromide in the presence of sodium hydroxide to form ethyl 4-methylthiobenzoate. The second step involves the reaction of ethyl 4-methylthiobenzoate with difluoromethane in the presence of a base, such as sodium hydroxide, to form this compound.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause certain hazards. The hazard statements associated with it are H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do (P305+P351+P338).